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Compound of Interest

Compound Name: Desmethyl nevanimibe

Cat. No.: B15553981

Get Quote

Technical Support Center: Desmethyl
Nevanimibe
Welcome to the Technical Support Center for Desmethyl nevanimibe. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on the effective use of Desmethyl nevanimibe in experiments and to offer solutions for

common challenges that may arise.

Frequently Asked Questions (FAQs)
Q1: What is Desmethyl nevanimibe and what is its primary mechanism of action?

A1: Desmethyl nevanimibe is the demethylated precursor of nevanimibe (also known as PD-

132301 or ATR-101)[1]. Nevanimibe is a selective inhibitor of Sterol O-acyltransferase 1

(SOAT1), also known as Acyl-coenzyme A:cholesterol acyltransferase 1 (ACAT1)[2]. ACAT1 is

a mitochondrial enzyme that plays a key role in cellular cholesterol metabolism by catalyzing

the formation of cholesteryl esters from cholesterol and fatty acyl-CoA[3]. By inhibiting ACAT1,

Desmethyl nevanimibe's active form, nevanimibe, disrupts cholesterol esterification, which
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can impact various cellular processes, including steroidogenesis and foam cell formation in

macrophages[3][4].

Q2: What are the recommended storage conditions for Desmethyl nevanimibe stock

solutions?

A2: For optimal stability, it is recommended to store stock solutions of Desmethyl nevanimibe
at -80°C for up to 6 months or at -20°C for up to 1 month. It is crucial to protect the stock

solution from light[1][5]. To avoid degradation from repeated freeze-thaw cycles, it is best

practice to aliquot the stock solution into smaller, single-use volumes[5].

Q3: What are the suggested solvents for dissolving Desmethyl nevanimibe?

A3: Desmethyl nevanimibe is soluble in Dimethyl Sulfoxide (DMSO) at a concentration of at

least 50 mg/mL[1]. For in vivo experiments, specific formulations are recommended. For

example, a clear solution of at least 2.5 mg/mL can be achieved using a vehicle of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% Saline, or a vehicle of 10% DMSO and 90% Corn Oil[1].

Q4: Are there known off-target effects for ACAT1 inhibitors that I should be aware of?

A4: While specific off-target effects for Desmethyl nevanimibe are not extensively

documented, the parent compound, nevanimibe, is known to be a selective inhibitor of ACAT1

over ACAT2[2]. However, as with any small molecule inhibitor, the potential for off-target effects

should be considered. It is advisable to include appropriate controls in your experiments to

validate the specificity of the observed effects.

Troubleshooting Guides
This section provides solutions to common problems you might encounter when performing

experiments with Desmethyl nevanimibe.

Issue 1: Compound Precipitation in Aqueous Media
Potential Cause: Desmethyl nevanimibe, like many small molecule inhibitors, may have

limited aqueous solubility. When a concentrated DMSO stock solution is diluted into an

aqueous buffer or cell culture medium, the compound can precipitate out of solution if its

solubility limit is exceeded.
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Troubleshooting Steps:

Optimize Final Concentration: Lower the final working concentration of Desmethyl
nevanimibe in your assay.

Increase Co-solvent Percentage: If your experimental system can tolerate it, a slightly

higher percentage of DMSO in the final solution may help maintain solubility. However, be

mindful of potential solvent toxicity to cells.

Use a Formulation: For in vivo studies or challenging in vitro systems, consider using a

formulation with solubility-enhancing excipients like PEG300 and Tween-80[1].

Sonication/Heating: Gentle sonication or warming of the solution during preparation may

aid dissolution, but be cautious about potential compound degradation with excessive

heat[1].

Visual Inspection: Always visually inspect your final working solution for any signs of

precipitation before adding it to your experimental setup.

Issue 2: High Variability or Lack of Expected Effect in
Cell-Based Assays

Potential Cause: Inconsistent results or a weaker-than-expected biological effect can stem

from several factors related to compound handling and assay conditions.

Troubleshooting Steps:

Confirm Compound Integrity: Ensure that Desmethyl nevanimibe has been stored

correctly to prevent degradation. Prepare fresh dilutions from a properly stored stock

solution for each experiment.

Cell Health and Density: Use cells that are in a healthy, logarithmic growth phase. Ensure

consistent cell seeding density across all wells, as this can significantly impact the cellular

response to treatment.

Incubation Time: Optimize the incubation time with Desmethyl nevanimibe. The effect of

ACAT1 inhibition may take time to manifest depending on the cellular process being
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studied.

Assay Endpoint Selection: The chosen assay endpoint should be a reliable measure of

ACAT1 inhibition. Consider measuring downstream effects such as changes in cellular

cholesterol ester levels or steroid hormone production.

Vehicle Control: Always include a vehicle-only control (e.g., DMSO at the same final

concentration) to account for any effects of the solvent on the cells.

Issue 3: Unexpected Cytotoxicity
Potential Cause: Prolonged or high-concentration treatment with ACAT1 inhibitors can lead

to an accumulation of free cholesterol within cells, which can be cytotoxic[6].

Troubleshooting Steps:

Dose-Response and Time-Course Studies: Perform thorough dose-response and time-

course experiments to identify a concentration and duration of treatment that effectively

inhibits ACAT1 without causing significant cell death.

Cell Viability Assays: Concurrently run a cell viability assay (e.g., MTT, CellTiter-Glo) to

monitor the health of your cells during the experiment.

Co-treatment with Cholesterol: In some experimental contexts, the cytotoxicity of ACAT

inhibitors can be modulated by the presence of exogenous cholesterol[2]. Be aware of the

cholesterol content in your cell culture medium.

Data Presentation
Table 1: Solubility of Desmethyl nevanimibe

Solvent/Vehicle Solubility Appearance

DMSO ≥ 50 mg/mL Clear Solution

10% DMSO / 40% PEG300 /

5% Tween-80 / 45% Saline
≥ 2.5 mg/mL Clear Solution

10% DMSO / 90% Corn Oil ≥ 2.5 mg/mL Clear Solution
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Data sourced from MedChemExpress[1].

Table 2: Potency of the Active Metabolite, Nevanimibe

Target EC50

ACAT1 9 nM

ACAT2 368 nM

Data for Nevanimibe, the active form of Desmethyl nevanimibe, sourced from

MedChemExpress[2].

Experimental Protocols
Protocol 1: Preparation of Desmethyl nevanimibe Stock
and Working Solutions
Materials:

Desmethyl nevanimibe powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Procedure for 50 mg/mL Stock Solution:

Weigh out the desired amount of Desmethyl nevanimibe powder in a sterile microcentrifuge

tube.

Add the appropriate volume of anhydrous DMSO to achieve a 50 mg/mL concentration.

Vortex the solution thoroughly until the powder is completely dissolved.

Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles.
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Store the aliquots at -80°C for long-term storage or -20°C for short-term storage, protected

from light[1][5].

Procedure for In Vivo Working Solution (Example: 1 mL of 2.5 mg/mL):

Prepare a 25 mg/mL stock solution of Desmethyl nevanimibe in DMSO.

In a sterile tube, add 100 µL of the 25 mg/mL DMSO stock solution to 400 µL of PEG300.

Mix well.

Add 50 µL of Tween-80 to the mixture and mix thoroughly.

Add 450 µL of saline to bring the final volume to 1 mL. Mix until a clear solution is

obtained[1]. Use this working solution fresh on the day of preparation.

Protocol 2: In Vitro ACAT1 Inhibition Assay (General
Protocol)
This protocol provides a general workflow for assessing ACAT1 inhibition in a cell-based assay.

Specific details may need to be optimized for your cell line and experimental setup.

Materials:

Cells expressing ACAT1 (e.g., macrophages, steroidogenic cells)

Cell culture medium

Desmethyl nevanimibe stock solution

Vehicle control (DMSO)

Assay reagents for measuring cholesteryl esters (e.g., radiolabeled oleate, fluorescent

cholesterol probes)

Cell lysis buffer

Lipid extraction solvents (e.g., hexane:isopropanol)
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Thin-layer chromatography (TLC) system or other analytical method for lipid separation and

quantification

Procedure:

Cell Seeding: Seed cells in a multi-well plate at a density that allows for logarithmic growth

during the experiment. Allow cells to adhere and recover overnight.

Compound Treatment: Prepare serial dilutions of Desmethyl nevanimibe in cell culture

medium from the DMSO stock solution. The final DMSO concentration should be consistent

across all wells and should not exceed a level that is toxic to the cells (typically <0.5%).

Remove the old medium from the cells and add the medium containing different

concentrations of Desmethyl nevanimibe or the vehicle control.

Incubation: Incubate the cells for the desired period to allow for ACAT1 inhibition.

Measurement of Cholesteryl Esters:

Radiolabeling Method: Add a pulse of [¹⁴C]Oleoyl-CoA or a similar radiolabeled substrate

to the cells for a defined period[6].

Lipid Extraction: Wash the cells with PBS and then lyse them. Extract the total lipids using

an appropriate solvent mixture.

Lipid Separation: Separate the cholesteryl esters from other lipids using TLC.

Quantification: Quantify the amount of radiolabeled cholesteryl ester using a scintillation

counter or phosphorimager.

Data Analysis: Calculate the percentage of ACAT1 inhibition for each concentration of

Desmethyl nevanimibe relative to the vehicle control. Determine the IC50 value by fitting

the data to a dose-response curve.
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Caption: Simplified signaling pathway of ACAT1 inhibition by Desmethyl nevanimibe.
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Caption: Logical workflow for troubleshooting common experimental issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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